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Compound of Interest

Compound Name: 1,1-dioxothiolane-3-carboxylic acid

Cat. No.: B178652 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for handling 1,1-dioxothiolane-3-carboxylic acid, including personal

protective equipment (PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling 1,1-dioxothiolane-3-carboxylic acid, which combines the chemical properties

of a sulfone and a carboxylic acid, it is crucial to use appropriate personal protective equipment

to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles

Chemical safety goggles that

meet European Standard EN

166 or OSHA's 29 CFR

1910.133 regulations should

be worn to protect against

splashes.[1] A face shield may

also be necessary.[2]

Hand Protection Chemical-Resistant Gloves
Wear compatible, chemical-

impermeable gloves.[1][2]

Body Protection Laboratory Coat

A standard lab coat or apron is

required.[1] For larger

quantities or increased risk of

exposure, fire/flame resistant

and impervious clothing is

recommended.[2]

Respiratory Protection Respirator

In a well-ventilated area or

under a fume hood, respiratory

protection may not be

necessary for small-scale

operations.[1] For larger-scale

work, emergencies, or if

exposure limits are exceeded,

a NIOSH/MSHA or European

Standard EN 136 approved

respirator is required.[1]

Operational Plan
A systematic approach to handling 1,1-dioxothiolane-3-carboxylic acid from receipt to

disposal is critical for maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area.[1][3]

Keep the container tightly closed when not in use.[1][4]

Segregate from incompatible materials, particularly strong oxidizing agents, bases, and

active metals like sodium, potassium, and magnesium.[4][5] Acids and bases should be

stored separately.[5]

2. Handling and Use:

Always handle this chemical in a well-ventilated area, preferably within a chemical fume

hood.[1][4]

Avoid all personal contact, including inhalation of dust or vapors.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][4]

Wash hands thoroughly after handling.[1][4][5]

Use bottle carriers when transporting the chemical.[5]

3. Spill Response:

Small Spills: If you are trained and have the appropriate PPE, confine the spill with

absorbent material.[5] Collect the waste in a designated, sealed container for disposal.[1]

Avoid creating dust.[2]

Large Spills: Evacuate the area and notify others.[5] Contact your institution's Environmental

Health & Safety (EHS) department or emergency response team.[1][5]

Disposal Plan
Proper disposal of 1,1-dioxothiolane-3-carboxylic acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

materials, in a designated, properly labeled, and sealed container.[1]
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Disposal Method: The preferred method for disposal of sulfone and carboxylic acid

compounds is typically incineration by a licensed hazardous waste disposal facility.[2] Do not

dispose of this chemical down the drain or in regular trash.[1]

Container Disposal: Empty containers should be rinsed with a suitable solvent. The rinsate

should be collected as hazardous waste. Puncture or crush the container to prevent reuse.

[2] Rinsed containers may be offered for recycling or disposed of in a sanitary landfill as per

local regulations.[2]

Chemical Handling Workflow
The following diagram illustrates the standard workflow for handling 1,1-dioxothiolane-3-
carboxylic acid in a laboratory setting.
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Caption: Workflow for handling 1,1-dioxothiolane-3-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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